Cas no 443956-55-6 (2-Amino-5-bromo-3-(hydroxymethyl)pyridine hydrobromide)

• Product Name: 2-Amino-5-bromo-3-(hydroxymethyl)pyridine hydrobromide
• CAS No: 443956-55-6
• MF: C₆H₈Br₂N₂O
• MW: 283.948519706726
• MDL: MFCD08272105
• CID: 327486
• PubChem ID: 44119611
• Update Time: 2025-05-20

2-Amino-5-bromo-3-(hydroxymethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(hydroxymethyl)pyridine hydrobromide
• (2-amino-5-bromopyridin-3-yl)methanol hydrobromide
• 2-Amino-5-bromo-3-(hydroxymethyl)-pyridine hydrobromide
• 3-Pyridinemethanol,2-amino-5-bromo-, hydrobromide (1:1)
• 2-amino-5-bromo-3-hydroxymethylpyridine hydrobromide
• 2-Amino-5-Bromo-3-Pyridinemethanol Hydrobromide
• MFCD08272105
• AB44376
• (2-amino-5-bromopyridin-3-yl)methanol;hydrobromide
• (2-amino-5-bromo-pyridin-3-yl)-methanol hydrobromide
• FT-0646233
• AKOS015834102
• (2-Amino-5-bromopyridin-3-yl)methanol--hydrogen bromide (1/1)
• 443956-55-6
• 2-Amino-5-bromo-3-(hydroxymethyl)pyridinehydrobromide
• SCHEMBL1093352
• 2-AMINO-5-BROMO-3-(HYDROXYMETHYL)PYRIDINE HBR
• CS-0317771
• C6H8Br2N2O
• BZPYQOTWDYNOCC-UHFFFAOYSA-N
• DTXSID50657326
• DS-0377
• PS-7206
• DA-32148
• (2-amino-5-bromopyridin-3-yl)methanol,hydrobromide

• MDL： MFCD08272105
• Inchi： 1S/C6H7BrN2O.BrH/c7-5-1-4(3-10)6(8)9-2-5;/h1-2,10H,3H2,(H2,8,9);1H
• InChI Key： BZPYQOTWDYNOCC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CO)N.Br

Computed Properties

• Exact Mass: 281.90000
• Monoisotopic Mass: 281.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Boiling Point: 343.5°C at 760 mmHg
• PSA: 59.14000
• LogP: 2.45790

2-Amino-5-bromo-3-(hydroxymethyl)pyridine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-5-bromo-3-(hydroxymethyl)pyridine hydrobromide

Compound CAS No. 443956-55-6: 2-Amino-5-Bromo-3-(Hydroxymethyl)Pyridine Hydrobromide

The compound with CAS No. 443956-55-6, known as 2-Amino-5-Bromo-3-(Hydroxymethyl)Pyridine Hydrobromide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrobromide salt form of this pyridine derivative is particularly notable for its stability and solubility characteristics, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, especially those with substituents like amino and bromo groups. The 2-amino group in this compound introduces nucleophilic properties, while the 5-bromo substitution enhances the molecule's reactivity and selectivity in biochemical environments. The hydroxymethyl group at position 3 adds hydrophilic properties, which can influence the compound's bioavailability and pharmacokinetics.

One of the most promising applications of 2-Amino-5-Bromo-3-(Hydroxymethyl)Pyridine Hydrobromide is in the development of anti-inflammatory agents. Researchers have found that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. This makes it a potential candidate for treating conditions such as arthritis, where inflammation plays a central role.

In addition to its anti-inflammatory properties, this compound has shown potential in the field of oncology. Studies have demonstrated that 2-Amino-5-Bromo-3-(Hydroxymethyl)Pyridine Hydrobromide can induce apoptosis in cancer cells by targeting specific signaling pathways. This dual functionality—anti-inflammatory and anti-cancerous—positions it as a versatile molecule with broad therapeutic applications.

The synthesis of 2-Amino-5-Bromo-3-(Hydroxymethyl)Pyridine Hydrobromide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the presence of all functional groups and validate the compound's purity, which is crucial for its use in preclinical studies.

Looking ahead, ongoing research is focused on optimizing the delivery mechanisms of 2-Amino-5-Bromo-3-(Hydroxymethyl)Pyridine Hydrobromide to enhance its therapeutic efficacy. Nanoparticle delivery systems are being explored to improve the compound's bioavailability and reduce potential side effects.

In conclusion, 2-Amino-5-Bromo-3-(Hydroxymethyl)Pyridine Hydrobromide (CAS No. 443956-55-6) stands out as a compelling molecule with diverse applications in medicinal chemistry. Its unique combination of functional groups and favorable pharmacological properties makes it a subject of intense research interest. As advancements in synthetic methods and delivery systems continue, this compound holds great promise for contributing to innovative therapeutic solutions.